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Compound of Interest

Compound Name: rac Mirabegron-d5

Cat. No.: B565030 Get Quote

Essential Safety and Handling Guide for rac-
Mirabegron-d5
For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of

rac-Mirabegron-d5, a deuterated analog of Mirabegron. While specific hazard data for the

deuterated form is limited, the precautionary measures outlined are based on the available

Safety Data Sheets (SDS) for Mirabegron-d5 and the known hazards of Mirabegron.[1][2][3] It

is imperative to treat this compound as a potentially hazardous substance of unknown potency.

[1]

Hazard Identification and Personal Protective Equipment
(PPE)
Mirabegron, the non-deuterated parent compound, is classified with several hazards, including

being harmful if swallowed, causing serious eye irritation, potential for allergic skin reaction,

and suspected reproductive toxicity.[2] Therefore, stringent adherence to PPE protocols is

mandatory when handling rac-Mirabegron-d5.

Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Standard Compliance

Eye/Face Protection
Tightly fitting safety goggles

with side-shields.

EN 166 (EU) or NIOSH (US)

approved.

Skin Protection

Fire/flame resistant and

impervious clothing. Chemical-

resistant gloves (inspect before

use).

EU Directive 89/686/EEC and

the standard EN 374.

Respiratory Protection

NIOSH-approved N100 or

CEN-approved FFP3

particulate respirators as a

backup to engineering

controls. A full-face supplied air

respirator is required if it is the

sole means of protection.

NIOSH (US) or CEN (EU)

approved.

Safe Handling and Storage
Engineering Controls:

All handling of rac-Mirabegron-d5 that may generate dust or aerosols should be conducted in

a laboratory fume hood or other suitable local exhaust ventilation system.

Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is donned correctly and that an

emergency eyewash station and safety shower are readily accessible.

Dispensing: Avoid the formation of dust and aerosols during weighing and dispensing.

Contact Avoidance: Avoid all direct contact with the skin and eyes.

Hygiene: Wash hands thoroughly after handling, even if gloves were worn.

Storage:

Store in a tightly closed container in a dry and well-ventilated area.
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Recommended storage condition is refrigerated.

Emergency Procedures
Situation First-Aid Measures

Inhalation
If breathing is difficult, move the person to fresh

air. Seek medical attention if symptoms persist.

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water. Consult a doctor.

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Ingestion
Rinse mouth with water. Do not induce vomiting.

Seek immediate medical attention.

In case of a spill, unnecessary personnel should be kept away. Wear appropriate PPE and

avoid inhaling any dust. Spilled material should be swept up or vacuumed into a suitable

container for disposal, and the area should be thoroughly cleaned to remove any residual

contamination.

Disposal Plan
Excess and expired rac-Mirabegron-d5, as well as any contaminated materials, should be

treated as hazardous waste. Disposal must be carried out by a licensed hazardous material

disposal company. The product may be incinerated in a unit equipped with an afterburner and

scrubber. Ensure compliance with all federal and local regulations regarding chemical waste

disposal. Do not allow the substance to enter drains or water courses.

Operational Workflow for Handling rac-Mirabegron-
d5
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Caption: Workflow for safe handling of rac-Mirabegron-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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